Cas no 1248266-54-7 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1-cyclopropylethyl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1-cyclopropylethyl)-
• CAS No: 1248266-54-7
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 5273003
• Update Time: 2025-10-30

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1-cyclopropylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-1-(1-CYCLOPROPYLETHYL)-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1-cyclopropylethyl)-

• Inchi： 1S/C10H11ClN4/c1-6(7-2-3-7)15-10-8(4-14-15)9(11)12-5-13-10/h4-7H,2-3H2,1H3
• InChI Key： XHQJCWROWQBAKD-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC=N1)C(C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• XLogP3: 2.2
• Topological Polar Surface Area: 43.6

Additional information on 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1-cyclopropylethyl)-

Comprehensive Overview of 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1-cyclopropylethyl)- (CAS No. 1248266-54-7)

The compound 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1-cyclopropylethyl)- (CAS No. 1248266-54-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidine core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor, given the growing demand for targeted therapies in oncology and autoimmune diseases.

One of the key features of this compound is the presence of a 4-chloro substituent, which enhances its reactivity and binding affinity to biological targets. The 1-(1-cyclopropylethyl) side chain further contributes to its metabolic stability and bioavailability, making it a promising candidate for further optimization. These attributes align with current trends in medicinal chemistry, where scientists focus on improving drug-like properties while minimizing off-target effects.

In recent years, the search for novel small molecule inhibitors has intensified, driven by advancements in high-throughput screening and computational modeling. 1H-Pyrazolo[3,4-d]pyrimidine derivatives, including CAS No. 1248266-54-7, are frequently explored due to their versatility in modulating enzymatic activity. This compound’s potential applications extend beyond therapeutics, with emerging interest in its use as a chemical probe for studying signal transduction pathways.

The synthesis of 4-chloro-1-(1-cyclopropylethyl)-1H-pyrazolo[3,4-d]pyrimidine involves multi-step organic reactions, often starting from commercially available pyrimidine precursors. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact biological activity. Green chemistry principles are increasingly applied to reduce waste and improve sustainability in the production of such compounds.

From a commercial perspective, the demand for custom synthesis and building blocks like CAS No. 1248266-54-7 is rising, fueled by the expansion of contract research organizations (CROs) and biotech startups. Suppliers often highlight the compound’s >95% purity and compliance with stringent quality standards to meet the needs of academic and industrial laboratories. This aligns with the broader shift toward precision medicine, where tailored compounds play a critical role.

Another area of interest is the compound’s potential role in cancer immunotherapy, a hot topic in biomedical research. By targeting specific kinases involved in immune cell regulation, 1H-Pyrazolo[3,4-d]pyrimidine derivatives could help overcome resistance to existing therapies. This has led to increased patent filings and collaborations between pharmaceutical companies aiming to leverage its mechanistic advantages.

In summary, 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(1-cyclopropylethyl)- (CAS No. 1248266-54-7) represents a versatile and pharmacologically relevant compound. Its structural features and broad applicability make it a focal point for innovation in drug discovery, agrochemicals, and biochemical research. As the scientific community continues to explore its potential, this compound is poised to remain a key player in the development of next-generation therapeutics.